4-Nitro-D-phenylalanine hydrate

• IUPAC Name: (2R)-2-amino-3-(4-nitrophenyl)propanoic acid;hydrate
• InChI: InChI=1S/C9H10N2O4.H2O/c10-8(9(12)13)5-6-1-3-7(4-2-6)11(14)15;/h1-4,8H,5,10H2,(H,12,13);1H2/t8-;/m1./s1
• InChI Key: OLZDHJRNUIXKLU-DDWIOCJRSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C(=O)O)N)[N+](=O)[O-].O
• Isomeric SMILES: C1=CC(=CC=C1C[C@H](C(=O)O)N)[N+](=O)[O-].O
• Molecular Formula: C9H12N2O5
• Molecular Weight: 228.20 g/mol
• CAS No.: 207591-86-4; 444777-67-7; 56613-61-7

Description

4-Nitro-D-phenylalanine hydrate (CAS: 56613-61-7) is a chiral, non-proteinogenic amino acid derivative characterized by a nitro group (-NO₂) at the para position of the phenyl ring and a D-configuration at the α-carbon. Its molecular formula is C₉H₁₀N₂O₅·H₂O (hydrated form), with a molecular weight of 228.20 g/mol . This compound is synthesized via nitration of D-phenylalanine using concentrated nitric and sulfuric acids, followed by neutralization and crystallization . It is widely utilized in peptide synthesis, chiral catalysis, and biochemical research due to its enantiomeric specificity and stability .

Key physical properties include:

• Melting Point: ~245–251°C (decomposes)
• Optical Rotation: [α] = -6.8° (c = 1.3 in 3M HCl) (D-isomer, opposite to L-enantiomer)
• Solubility: Soluble in polar solvents like methanol, DMF, and aqueous acidic solutions .

Comparison with Similar Compounds

Chirality and Biochemical Activity

• The D- and L-enantiomers of 4-nitro-phenylalanine exhibit opposite optical rotations but identical melting points and solubility profiles. This enantiomeric pair is critical for studying stereospecific interactions in enzyme binding and peptide folding .
• Example : In peptide antibiotics, substitution with D-4-nitro-phenylalanine enhances resistance to proteolytic degradation compared to L-forms .

Substituent Position and Reactivity

• 4-Nitro vs. The para-nitro group in 4-nitro-D-phenylalanine increases electron-withdrawing effects, altering pKa values (α-COOH ≈ 1.8; α-NH₂ ≈ 8.9) compared to unmodified phenylalanine .

Halogenated Analogues

• 4-Fluoro-D-phenylalanine HCl lacks the nitro group but shares structural similarity.

Q & A

Q. Q1. What are the critical parameters for synthesizing 4-Nitro-D-phenylalanine hydrate with high enantiomeric purity?

Methodological Answer :

• Chiral Resolution : Use enzymatic kinetic resolution (e.g., nitrilase or acylase) to separate D- and L-enantiomers .
• Protection/Deprotection : Protect the amino group with Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) during nitration of phenylalanine derivatives to avoid side reactions .
• Hydration Control : Monitor water content during crystallization to stabilize the hydrate form, as anhydrous forms may dominate under low-humidity conditions .

Q. Q2. How should researchers characterize the hydrate form of 4-Nitro-D-phenylalanine?

Methodological Answer :

• Thermal Analysis : Use differential scanning calorimetry (DSC) to identify dehydration events (e.g., endothermic peaks near 100–150°C) and confirm hydrate stability .
• Spectroscopy : Employ ATR-FTIR to detect O–H stretching (3200–3600 cm⁻¹) and bending (1640 cm⁻¹) vibrations specific to water molecules in the hydrate lattice .
• X-ray Diffraction (XRD) : Compare experimental XRD patterns with known hydrate/anhydrate crystal structures to verify phase purity .

Q. Q3. What storage conditions are optimal for preserving 4-Nitro-D-phenylalanine hydrate stability?

Methodological Answer :

• Moisture Control : Store in airtight containers with desiccants (e.g., silica gel) to prevent deliquescence or unintended dehydration .
• Temperature : Maintain at 2–8°C to slow degradation; avoid freeze-thaw cycles that may disrupt crystal structure .
• Light Sensitivity : Protect from UV exposure, as nitro groups are prone to photochemical reduction .

Advanced Research Questions

Q. Q4. How can researchers resolve contradictions in reported melting points for 4-Nitro-D-phenylalanine hydrate?

Methodological Answer :

• Purity Verification : Use HPLC (C18 column, 0.1% TFA in water/acetonitrile) to confirm chemical purity (>97%) and rule out anhydrate contamination .
• Hydrate Confirmation : Compare experimental melting points (e.g., 245–251°C for the L-isomer monohydrate ) with D-isomer literature. If discrepancies persist, re-evaluate hydration stoichiometry via Karl Fischer titration .

Q. Q5. What mechanisms explain the hydrate’s stability under varying environmental conditions?

Methodological Answer :

• Hydrate Morphology : Patchy hydrate saturation in crystalline matrices can alter mechanical stability; use nanoindentation or AFM to assess localized mechanical properties .
• Surface Interactions : Low surface energy substrates (e.g., polytetrafluoroethylene) reduce hydrate adhesion, minimizing structural degradation during handling .

Q. Q6. How does the nitro group influence peptide synthesis applications of 4-Nitro-D-phenylalanine hydrate?

Methodological Answer :

• Functionalization : The nitro group serves as a precursor for reduction to amino groups, enabling post-synthetic modifications (e.g., bioconjugation via Staudinger ligation) .
• Steric Effects : In solid-phase peptide synthesis (SPPS), the nitro group’s bulkiness may require optimized coupling reagents (e.g., HATU over HOBt) to avoid incomplete reactions .

Q. Q7. What advanced techniques validate enantiomeric purity in synthesized 4-Nitro-D-phenylalanine hydrate?

Methodological Answer :

• Chiral HPLC : Use a Chirobiotic T column (aqueous mobile phase, pH 4.0) to resolve D/L enantiomers; compare retention times with standards .
• Optical Rotation : Measure specific rotation (e.g., [α]D²⁵ = +6.8° for L-isomer monohydrate in 3M HCl ); deviations >2° indicate enantiomeric contamination .

Key Research Recommendations

• Synthesis : Explore biocatalytic routes (e.g., engineered nitrilases) for greener enantioselective synthesis .
• Hydrate Dynamics : Investigate hydrate-anhydrate phase transitions under controlled humidity using in situ XRD .
• Applications : Leverage the nitro group for click chemistry in peptide-drug conjugates .